Cas no 145-42-6 (Sodium taurocholate)

• Product Name: Sodium taurocholate
• CAS No: 145-42-6
• MF: C₂₆H₄₄NNaO₇S
• MW: 537.684838294983
• MDL: MFCD00013050
• CID: 36545
• PubChem ID: 329824184
• Update Time: 2025-10-29

Sodium taurocholate Chemical and Physical Properties

Names and Identifiers

• 2-([3-ALPHA,7-ALPHA,12-ALPHA-TRIHYDROXY-24-OXO-5-BETA-CHOLAN-24-YL]AMINO)ETHANESULFONIC ACID
• 2-[(3ALPHA,7ALPHA,12ALPHA-TRIHYDROXY-24-OXO-5BETA-CHOLAN-24-YL)-AMINO] ETHANESULFONIC ACID SODIUM SALT
• 3ALPHA,7ALPHA,12ALPHA-TRIHYDROXY-5BETA-CHOLAN-24-OIC ACID N-[2-SULFOETHYL]AMIDE SODIUM SALT
• 3-ALPHA,7-ALPHA,12-ALPHA-TRIHYDROXY-5-BETA-CHOLAN-24-OIC ACID N-(2-SULPHOETHYL)AMIDE
• 5BETA-CHOLAN-24-OIC ACID N-[2-SULFOETHYL]AMIDE-3ALPHA,7ALPHA,12ALPHA-TRIOL SODIUM SALT
• 5BETA-CHOLANIC ACID-3ALPHA,7ALPHA,12ALPHA-TRIOL 24-N-(2-SULFOETHYL) AMIDE SODIUM
• 5-BETA-CHOLANIC ACID-3-ALPHA, 7-ALPHA, 12-ALPHA-TRIOL N-(2-SULPHOETHYL)-AMIDE SODIUM SALT
• SODIUM TAUROCHOLATE
• SODIUM TAUROCHOLATE HYDRATE
• TAUROCHOLIC ACID NA-SALT
• TAUROCHOLIC ACID SODIUM SALT
• monosodiumtaurocholicacid
• n-choloyl-taurinsodiumsalt
• taurocholatesodium
• taurocholatesodiumsalt
• sodium N-choloyltaurinate
• TAUROCHOLIC ACID SODIUM, CRUDE FROM OX*BILE
• SODIUM TAUROCHOLATE ( FOR BACTERIOLOGY )
• Taurocholic acid, sodium salt hydrate, tech
• Sodium Taurocholate from Bovine Bile
• SODIUM TAUROCHOLATE, FOR MICROBIOLOGY
• Taurocholic Acid (sodium salt)
• TAUROCHOLIC ACID SODIUM SALT(RG)
• Taurocholic acid
• Taurocholic acid sodium salt hydrate
• (S)-(-)-2-AMino-4-pentenoic acid hydrochloride
• Bile Salts (10 g)
• froM Bovine Bile
• taurochlolic acid sodium salt
• taurocholate sodiuM sal
• Taurocholic Acid Sodium Salt from Bovine Bile
• Taurocholic sodium
• Sodium 2-[(3a,7a,12a-trihydroxy-24-oxo-5beta-cholan-24-yl)amino]ethanesulfonate
• mon
• Monosodium taurocholate
• Taurocholic Acid, Sodium Salt
• Taurodehydrocholic Acid Sodium Salt
• Sodium;2-[4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cy
• Taurocholate sodium
• Taurocholate sodium salt
• Monosodium N-choloyltaurinate
• M6N3TH81NO
• Monosodium taurocholic acid
• na-taurocholate
• Monosodiumtaurocholate
• NS00079070
• sodium;2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate
• Taurocholic acid sodium salt, 500 mug/mL in methanol (as free sulfate), certified reference material
• Sodium 2-((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanamido)ethane-1-sulfonate (1:1)
• Monosodium 2-(((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl)amino)ethanesulfonate
• Taurocholic acid (sodium)
• CHEMBL443728
• SODIUM TAUROCHOLATE [WHO-DD]
• T0808
• CS-0009073
• 145-42-6 (Sodium)
• Ethanesulfonic acid, 2-(((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl)amino)-, monosodium salt
• CCRIS 5580
• sodium 2-((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanamido)ethane-1-sulfonate
• SCHEMBL4254
• HY-N0545
• Taurine, N-choloyl-, sodium salt
• Q25474127
• Sodium;2-[[(4R)-4-[(3R,7R,10S,12S,13R,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate
• Taurine, N-choloyl-, monosodium salt
• Ethanesulfonic acid, 2-(((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl)amino)-, sodium salt (1:1)
• AKOS016036224
• 145-42-6
• JAJWGJBVLPIOOH-IZYKLYLVSA-M
• EINECS 205-653-7
• Ethanesulfonic acid, 2-[[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-, sodium salt (1:1)
• CHEBI:36276
• sodium 2-[(3alpha,7alpha,12alpha-trihydroxy-24-oxo-5beta-cholan-24-yl)amino]ethanesulfonate
• UNII-M6N3TH81NO
• Ethanesulfonic acid, 2-[[(3.alpha.,5.beta.,7.alpha.,12.alpha.)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-, monosodium salt
• sodium 2-((3alpha,7alpha,12alpha-trihydroxy-24-oxo-5beta-cholan-24-yl)amino)ethanesulfonate
• F20474
• Taurine Cholate
• DA-57981
• Taurocholic Acid, Monosodium Salt
• sodium taurocholic acid
• DTXCID70196580
• Taurocholate, Sodium
• 205-653-7
• Sodium taurocholate - 99%
• FS10907
• FS45308
• Sodium taurocholate

• MDL： MFCD00013050
• Inchi： 1S/C26H45NO7S.Na/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29;/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34);/q;+1/p-1/t15-,16+,17-,18-,19+,20+,21-,22+,24+,25+,26-;/m1./s1
• InChI Key： JAJWGJBVLPIOOH-IZYKLYLVSA-M
• SMILES： S(CCNC(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3[C@@H](C[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3C[C@@H]([C@@]21C)O)O)O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 537.27400
• Monoisotopic Mass: 537.274
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• Molecular Weight: 537.7
• Surface Charge: 0
• XLogP3: 2.2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u65e0\u8272\u7ed3\u6676(\u542b1.5\u62162\u5206\u5b50\u7ed3\u6676\u6c34)\u3002\u5148\u751c\u800c\u540e\u82e6\u3002\u6709\u5438\u6e7f\u6027\u3002\u6709\u523a\u6fc0\u6027\u3002","dst":"Colorless crystals (containing 1.5 or 2 molecules of crystalline water). Sweet before bitter. It is hygroscopic. Irritating."},{"src":"2. \u7194\u70b9\uff08\u2103\uff09","dst":"2. melting point (\u2103)"}]}
• Density: 1.177 g/cm3(Temp: 22.5 °C)
• Melting Point: 230 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: 9℃
• Refractive Index: 23 ° (C=3, H2O)
• Solubility: H2O: 0.5 M at 20 °C, clear, colorless to faintly yellow
• Water Partition Coefficient: > 250 g/L (20 ºC)
• PSA: 155.37000
• LogP: 3.49720
• Merck: 9075
• Specific Rotation: 23 º (c=3 H2O)
• Color/Form: 500 μg/mL in methanol (as free sulfate)
• Sensitiveness: Easily absorb moisture

Sodium taurocholate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39-S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：WX0400000
• Safety Term：S24/25
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Taurinated bile acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Taurinated bile acids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Sodium taurocholate

Exploring the Versatility and Applications of Sodium Taurocholate (CAS No. 145-42-6)

Sodium taurocholate (CAS No. 145-42-6) is a bile salt derivative that plays a crucial role in various biological and industrial processes. This compound, formed by the conjugation of taurine with cholic acid, is widely recognized for its emulsifying and solubilizing properties. As a naturally occurring bile acid salt, it is essential for the digestion and absorption of dietary fats in the human body. Beyond its physiological functions, sodium taurocholate has garnered significant attention in pharmaceutical, cosmetic, and research applications due to its unique chemical properties.

The chemical structure of sodium taurocholate consists of a steroid nucleus with hydroxyl groups and a taurine moiety attached via an amide bond. This structure imparts amphiphilic characteristics, making it an excellent surfactant and solubilizing agent. Researchers and industries leverage these properties to enhance drug delivery systems, particularly for poorly water-soluble compounds. The ability of sodium taurocholate to form micelles in aqueous solutions is pivotal for improving the bioavailability of hydrophobic drugs, a hot topic in modern pharmaceutical formulations.

In recent years, the demand for sodium taurocholate has surged due to its applications in in vitro digestion models. These models simulate human gastrointestinal conditions to study nutrient absorption, drug release, and food digestion. With the growing interest in personalized nutrition and functional foods, sodium taurocholate has become a key component in digestive health research. Its role in mimicking natural bile salt behavior makes it indispensable for developing innovative food products and dietary supplements.

The cosmetic industry also benefits from the properties of sodium taurocholate. As a mild and biocompatible emulsifier, it is used in skincare formulations to enhance the penetration of active ingredients. The trend towards clean beauty and natural ingredients has further boosted its popularity. Consumers are increasingly seeking products with bile salt derivatives due to their gentle yet effective performance, aligning with the shift towards sustainable and skin-friendly cosmetics.

From a research perspective, sodium taurocholate is invaluable in studying membrane biology and lipid metabolism. Its ability to interact with cell membranes and modulate lipid bilayers provides insights into various physiological and pathological processes. Scientists exploring cholesterol homeostasis and liver function frequently utilize this compound to investigate bile acid signaling pathways. These studies are particularly relevant given the rising prevalence of metabolic disorders and liver diseases worldwide.

The production and purification of sodium taurocholate involve sophisticated techniques to ensure high purity and consistency. Advanced chromatographic methods are employed to isolate this compound from natural sources or synthesize it chemically. Quality control is paramount, especially for pharmaceutical-grade bile salts, to meet stringent regulatory standards. The emphasis on GMP compliance and batch-to-batch reproducibility underscores the importance of reliable suppliers in this niche market.

Looking ahead, the applications of sodium taurocholate are expected to expand further. Innovations in drug delivery, such as nanoparticle formulations and oral bioavailability enhancement, will likely drive demand. Additionally, the growing focus on gut microbiome research highlights its potential in modulating microbial communities. As science continues to unravel the multifaceted roles of bile acids, sodium taurocholate will remain a cornerstone in both academic and industrial settings.

For those seeking detailed technical information, the CAS No. 145-42-6 serves as a unique identifier for sodium taurocholate in chemical databases. This alphanumeric code ensures accurate referencing and avoids confusion with similar compounds. Whether you are a researcher, formulator, or procurement specialist, understanding the specifications and applications of sodium taurocholate is essential for making informed decisions in your projects.